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The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a gold-standard

observational assessment for diagnosing Autism Spectrum Disorder (ASD).[1] For researchers

and clinicians engaged in longitudinal studies, understanding the stability of ADOS-2

classifications over time is critical for tracking developmental trajectories and evaluating

treatment outcomes. This guide provides a comparative overview of the longitudinal stability of

ADOS-2 classifications, supported by experimental data from multiple studies.

Quantitative Data on ADOS-2 Classification Stability
The stability of ADOS-2 classifications has been examined across various age groups and

populations. The following table summarizes key findings from several longitudinal studies.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8022684?utm_src=pdf-interest
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://psychiatry.weill.cornell.edu/education-training/autism/autism-diagnostic-observation-schedule-second-edition-ados-2
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/product/b8022684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study
Population

Age at
Initial
Assessmen
t

Follow-up
Interval

ADOS-2
Modules
Used

Stability
Measure

Key
Findings

High-Risk

Toddlers
15.4 months

To 36.6

months

Toddler

Module

Sensitivity,

Stability %

Sensitivity of

an ASD

diagnosis

increased

from 52% at

Time 1 to

86% at Time

2. The

stability of an

ASD

diagnosis

also

increased

from 63% to

68% over the

same period.

[2]

Children

Diagnosed

Before Age 2

Before 2

years

To school-

age (mean

5.7 years)

Not specified Stability %

High stability

rates (72–

100%) have

been

reported

when the first

assessment

occurred

around the

second

birthday and

follow-up was

1–7 years

later.[3]
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School-Age

Children
3 years To 9.5 years Not specified Stability %

In one study,

94.4% of

children

diagnosed

with ASD at

age 3

retained their

diagnosis at

age 9.5.[3]

Youth with

Down

Syndrome

(DS) or

Fragile X

Syndrome

(FXS)

Mean age

14.5-15.3

years

Short-term

and long-term
Not specified

Classification

Variability

Both groups

showed

variable

short- and

long-term

ASD

classifications

, with

significantly

higher

variability in

the DS group.

Participants

with variable

classifications

tended to

have lower

ADOS-2

Calibrated

Severity

Scores (CSS)

and higher

language

scores.[4]

General ASD

Population

2 to 15 years Longitudinal Modules 1-4 Latent

Trajectory

Classes

Over 80% of

participants

were
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(CSS

Trajectories)

assigned to

persistently

high or

moderately

severe

trajectory

classes

based on

ADOS CSS,

indicating

overall

stability in

symptom

severity for

the majority.

[5]

Experimental Protocols
The methodologies employed in longitudinal studies of ADOS-2 stability generally follow a

similar structure, designed to minimize variability and ensure reliable data collection over time.

Participant Recruitment and Characterization:

Inclusion Criteria: Participants are typically recruited from clinical or research cohorts. Initial

diagnosis is often established using a comprehensive assessment battery that includes the

ADOS-2, the Autism Diagnostic Interview-Revised (ADI-R), and clinical best estimate (CBE)

diagnosis based on DSM criteria.[6][7]

Exclusion Criteria: Exclusion criteria often include the presence of significant sensory or

motor impairments that would invalidate the ADOS-2 administration.

Characterization: At each time point, participants undergo a battery of standardized

assessments, including measures of verbal and non-verbal intelligence, to characterize their

developmental level.[3]

Data Collection and Administration:
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Longitudinal Assessments: Participants are assessed at multiple time points, with intervals

ranging from several months to several years.[3][4]

Standardized Administration: The ADOS-2 is administered by trained and research-reliable

examiners to ensure consistency. Administrations are often video-recorded to allow for

independent scoring and reliability checks.[7]

Module Selection: The appropriate ADOS-2 module is selected based on the participant's

age and language level at each assessment point.[8]

Data Analysis:

Diagnostic Stability: Stability of the categorical ASD classification (ASD vs. non-ASD) is often

assessed using percentage agreement, sensitivity, specificity, positive predictive value

(PPV), and negative predictive value (NPV).[3]

Symptom Severity Trajectories: To track changes in the severity of ASD symptoms over time,

studies often utilize the ADOS Calibrated Severity Scores (CSS). The CSS provides a

standardized metric that is less influenced by age and language level compared to raw

scores.[5][9] Statistical methods such as linear mixed-effects models are used to analyze

longitudinal trajectories of these scores.[3]

Visualization of a Longitudinal ADOS-2 Study
Workflow
The following diagram illustrates a typical workflow for a longitudinal study investigating the

stability of ADOS-2 classifications.
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Study Setup

Longitudinal Data Collection

Data Analysis

Outcomes

Participant Recruitment
(e.g., high-risk infants, clinical referrals)

Informed Consent

Baseline Assessment (Time 1)
- ADOS-2 Administration

- Cognitive & Language Testing
- Clinical Best Estimate Diagnosis

Follow-up Assessment (Time 2)
- ADOS-2 Administration

- Cognitive & Language Testing
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ADOS-2 Scoring
(raw scores, CSS)

Follow-up Assessment (Time 'n')
- ADOS-2 Administration

- Cognitive & Language Testing

Time Interval 'n-1'

Analysis of Classification Stability
(e.g., percentage agreement, sensitivity)

Analysis of Symptom Trajectories
(e.g., mixed-effects models on CSS)
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Longitudinal ADOS-2 Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8022684?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8022684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

